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Compound of Interest

Compound Name: Alterbrassicene B

Cat. No.: B14752808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the spectroscopic data available for

Alterbrassicene B, a diterpenoid isolated from the fungus Alternaria brassicicola. While

specific quantitative NMR and HRMS data are not publicly available in the searched literature,

this document outlines the general methodologies and expected data presentation for the

spectroscopic analysis of such natural products.

Compound Identity
Compound Name: Alterbrassicene B

Molecular Formula: C₂₁H₃₀O₅

Molecular Weight: 362.46 g/mol

Source: Isolated from the necrotrophic fungus Alternaria brassicicola. The structure of

Alterbrassicene B was elucidated through spectroscopic methods, including NMR and

HRESIMS.

Biological Activity: Exhibits cytotoxic activity against certain cancer cell lines.

Spectroscopic Data (Data Not Available)
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Detailed ¹H NMR, ¹³C NMR, and HRMS data for Alterbrassicene B are reported in the

scientific literature, specifically in the journal Bioorganic Chemistry (2020, volume 100, article

103887). However, the full text and supplementary information containing the specific spectral

data were not accessible in the conducted search.

For illustrative purposes, the following tables provide a standard format for the presentation of

such data.

Table 1: Hypothetical ¹H NMR Data for Alterbrassicene B (CD₃OD, 500 MHz)

Position δH (ppm) Multiplicity J (Hz)

e.g., 1 3.50 d 8.5

e.g., 2 2.15 m

... ... ... ...

Table 2: Hypothetical ¹³C NMR Data for Alterbrassicene B (CD₃OD, 125 MHz)

Position δC (ppm)

e.g., 1 78.2

e.g., 2 45.1

... ...

High-Resolution Mass Spectrometry (HRMS) Data
HRMS data is crucial for confirming the elemental composition of a molecule. The data is

typically presented as follows:

Ionization Mode: ESI (Electrospray Ionization)

Mass Analyzer: TOF (Time-of-Flight) or Orbitrap

Calculated m/z: [M+H]⁺ or [M+Na]⁺ calculated for the molecular formula C₂₁H₃₀O₅.
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Found m/z: The experimentally determined mass-to-charge ratio.

Experimental Protocols
The following are generalized experimental protocols for obtaining NMR and HRMS data for a

natural product like Alterbrassicene B.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: An accurately weighed sample of pure Alterbrassicene B (typically 1-5

mg) is dissolved in a deuterated solvent (e.g., CDCl₃, CD₃OD, DMSO-d₆) in a 5 mm NMR

tube.

Instrumentation: NMR spectra are acquired on a high-field NMR spectrometer (e.g., 400,

500, or 600 MHz).

Data Acquisition: Standard 1D NMR experiments (¹H and ¹³C) are performed. 2D NMR

experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single

Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are typically

acquired to aid in the complete structural elucidation and assignment of all proton and

carbon signals.

Data Processing: The acquired free induction decays (FIDs) are processed using appropriate

software (e.g., MestReNova, TopSpin). This involves Fourier transformation, phase

correction, baseline correction, and referencing to the residual solvent peak.

High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of Alterbrassicene B is prepared in a suitable solvent

(e.g., methanol, acetonitrile) with or without the addition of a modifier like formic acid or

sodium acetate to promote ionization.

Instrumentation: The sample solution is introduced into the HRMS instrument, typically a

TOF or Orbitrap mass spectrometer coupled to an electrospray ionization (ESI) source.

Data Acquisition: The instrument is calibrated using a standard of known mass. Data is

acquired in positive or negative ion mode over a specified mass range.
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Data Analysis: The resulting mass spectrum is analyzed to determine the accurate mass of

the molecular ion. This experimental mass is then compared to the theoretical mass

calculated for the expected molecular formula to confirm the elemental composition.

Spectroscopic Analysis Workflow
The following diagram illustrates a general workflow for the spectroscopic analysis of a novel

natural product.
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To cite this document: BenchChem. [Spectroscopic Analysis of Alterbrassicene B: A
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14752808#spectroscopic-data-for-alterbrassicene-b-
nmr-hrms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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